Cas no 150050-03-6 (1H-Pyrazole, 3-(2,4,6-trimethylphenyl)-)

• Product Name: 1H-Pyrazole, 3-(2,4,6-trimethylphenyl)-
• CAS No: 150050-03-6
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• MDL: MFCD19706944
• CID: 2778657
• PubChem ID: 12120459
• Update Time: 2025-05-20

1H-Pyrazole, 3-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• AKOS038340093
• starbld0026484
• 5-Mesityl-1H-pyrazole
• AKOS010654592
• DTXSID30477948
• 1H-Pyrazole, 3-(2,4,6-trimethylphenyl)-
• 150050-03-6
• MFCD19706944
• DTXCID30428758
• 3-(2,4,6-TRIMETHYLPHENYL)-1H-PYRAZOLE
• SCHEMBL14833561

• MDL： MFCD19706944
• Inchi： 1S/C12H14N2/c1-8-6-9(2)12(10(3)7-8)11-4-5-13-14-11/h4-7H,1-3H3,(H,13,14)
• InChI Key： UCZMYYFCKIVTMP-UHFFFAOYSA-N
• SMILES： N1C(=CC=N1)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 186.115698455Da
• Monoisotopic Mass: 186.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.7Ų

Additional information on 1H-Pyrazole, 3-(2,4,6-trimethylphenyl)-

Introduction to 1H-Pyrazole, 3-(2,4,6-trimethylphenyl) and Its Significance in Modern Chemical Research

1H-Pyrazole, 3-(2,4,6-trimethylphenyl), with the CAS number 150050-03-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the pyrazole family, which is renowned for its versatile applications in medicinal chemistry, agrochemicals, and material science. The molecular structure of 1H-Pyrazole, 3-(2,4,6-trimethylphenyl) features a pyrazole ring substituted with a 2,4,6-trimethylphenyl group at the 3-position. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive compounds.

The synthesis of 1H-Pyrazole, 3-(2,4,6-trimethylphenyl) involves well-established organic reactions, including condensation reactions and functional group transformations. The presence of the 2,4,6-trimethylphenyl moiety enhances the lipophilicity of the compound, which is a critical factor in drug design for improving membrane permeability and bioavailability. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in high-throughput screening programs and medicinal chemistry campaigns.

In the realm of pharmaceutical research, 1H-Pyrazole, 3-(2,4,6-trimethylphenyl) has garnered attention due to its potential as an intermediate in the synthesis of pharmacologically active agents. Studies have demonstrated its utility in developing compounds with anti-inflammatory, antiviral, and anticancer properties. The pyrazole core is particularly favored in drug discovery due to its ability to engage with various biological targets through hydrogen bonding and hydrophobic interactions. Moreover, the electron-donating nature of the 2,4,6-trimethylphenyl group can modulate the reactivity of the pyrazole ring, allowing for further derivatization and optimization.

Recent research has highlighted the role of 1H-Pyrazole derivatives in addressing emerging therapeutic challenges. For instance, studies have explored their efficacy against drug-resistant pathogens and their potential in modulating enzyme activity relevant to metabolic disorders. The structural flexibility of 1H-Pyrazole, 3-(2,4,6-trimethylphenyl) allows chemists to fine-tune its properties by introducing additional functional groups or altering substitution patterns. This adaptability has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The application of computational chemistry has further accelerated the development of novel derivatives of 1H-Pyrazole, 3-(2,4,6-trimethylphenyl). Molecular modeling techniques enable researchers to predict binding affinities and metabolic stability with high accuracy. These insights are invaluable for rational drug design and for optimizing synthetic routes that minimize unwanted side reactions. Additionally,1H-NMR spectroscopy plays a crucial role in characterizing the structure and purity of this compound, ensuring that it meets stringent quality standards for pharmaceutical applications.

The agrochemical industry has also benefited from the versatility of 1H-Pyrazole derivatives. Compounds based on this scaffold have shown promise as herbicides, fungicides, and insecticides, offering effective solutions for modern agricultural challenges. The ability to modify the pyrazole core allows for the development of environmentally friendly alternatives that target specific pests while minimizing harm to non-target organisms. This aligns with global efforts to promote sustainable agriculture practices.

Future directions in research on 1H-Pyrazole, 3-(2,4,6-trimethylphenyl) include exploring its potential in nanotechnology and materials science. The unique electronic properties of this compound make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Furthermore,its stability under various conditions suggests applications in protective coatings and specialty polymers.

In conclusion,1H-Pyrazole, 3-(2,4,6-trimethylphenyl) (CAS no: 150050-03-6) is a multifaceted compound with broad applications across multiple scientific disciplines. Its structural features make it an ideal candidate for further exploration in drug discovery, agrochemicals, nanotechnology, and materials science. As research continues to uncover new possibilities,this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.